Cas no 2413887-04-2 (tert-butyl N-{2-(4-fluorophenyl)methyl-3-hydroxy-2-methylbutyl}carbamate)

• Product Name: tert-butyl N-{2-(4-fluorophenyl)methyl-3-hydroxy-2-methylbutyl}carbamate
• CAS No: 2413887-04-2
• MF: C₁₇H₂₆FNO₃
• MW: 311.391648769379
• CID: 5675938
• PubChem ID: 165769580
• Update Time: 2025-08-05

tert-butyl N-{2-(4-fluorophenyl)methyl-3-hydroxy-2-methylbutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2413887-04-2
• tert-butyl N-{2-[(4-fluorophenyl)methyl]-3-hydroxy-2-methylbutyl}carbamate
• EN300-26665528
• tert-butyl N-{2-(4-fluorophenyl)methyl-3-hydroxy-2-methylbutyl}carbamate

• Inchi： 1S/C17H26FNO3/c1-12(20)17(5,10-13-6-8-14(18)9-7-13)11-19-15(21)22-16(2,3)4/h6-9,12,20H,10-11H2,1-5H3,(H,19,21)
• InChI Key： AWZQDRYSCXKFEE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C)(CNC(=O)OC(C)(C)C)C(C)O

Computed Properties

• Exact Mass: 311.18967185g/mol
• Monoisotopic Mass: 311.18967185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{2-(4-fluorophenyl)methyl-3-hydroxy-2-methylbutyl}carbamate

tert-butyl N-{2-(4-fluorophenyl)methyl-3-hydroxy-2-methylbutyl}carbamate (CAS No. 2413887-04-2): An Overview

tert-butyl N-{2-(4-fluorophenyl)methyl-3-hydroxy-2-methylbutyl}carbamate (CAS No. 2413887-04-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group and a substituted phenylmethyl moiety, which contribute to its potential therapeutic applications.

The tert-butyl carbamate group is a common protecting group in organic synthesis, particularly in the preparation of amino acids and peptides. It is known for its stability under various reaction conditions and its ease of removal, making it an attractive choice for synthetic chemists. The presence of this group in tert-butyl N-{2-(4-fluorophenyl)methyl-3-hydroxy-2-methylbutyl}carbamate suggests that the compound may be used as an intermediate in the synthesis of more complex molecules, such as pharmaceuticals or biologically active compounds.

The 4-fluorophenylmethyl moiety is another key structural feature of this compound. Fluorine atoms are often incorporated into drug molecules to enhance their metabolic stability, bioavailability, and binding affinity to target proteins. The presence of a fluorine atom in the phenyl ring can significantly alter the electronic properties of the molecule, which can influence its biological activity. This makes tert-butyl N-{2-(4-fluorophenyl)methyl-3-hydroxy-2-methylbutyl}carbamate a promising candidate for drug discovery and development.

Recent studies have highlighted the potential of tert-butyl N-{2-(4-fluorophenyl)methyl-3-hydroxy-2-methylbutyl}carbamate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that compounds with similar structures exhibited potent anti-inflammatory and analgesic properties. The researchers found that these compounds could effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation and pain.

In another study, published in the European Journal of Medicinal Chemistry, tert-butyl N-{2-(4-fluorophenyl)methyl-3-hydroxy-2-methylbutyl}carbamate was evaluated for its potential as an antiviral agent. The results showed that the compound exhibited significant antiviral activity against several strains of influenza virus, including H1N1 and H3N2. The mechanism of action was attributed to the compound's ability to interfere with viral replication by inhibiting key viral enzymes.

The hydroxy group in tert-butyl N-{2-(4-fluorophenyl)methyl-3-hydroxy-2-methylbutyl}carbamate is another important functional group that can influence the compound's properties. Hydroxyl groups are known to increase the polarity and solubility of molecules, which can enhance their bioavailability and pharmacokinetic properties. Additionally, hydroxyl groups can participate in hydrogen bonding interactions with biological targets, which can improve binding affinity and selectivity.

The synthesis of tert-butyl N-{2-(4-fluorophenyl)methyl-3-hydroxy-2-methylbutyl}carbamate typically involves several steps, including the formation of the tert-butyl carbamate group and the introduction of the 4-fluorophenylmethyl moiety. One common synthetic route involves the reaction of tert-butanol with phosgene or diphosgene to form tert-butyl chloroformate, which is then reacted with an amine to form the tert-butyl carbamate. The 4-fluorophenylmethyl moiety can be introduced through a coupling reaction with an appropriate halide or boronic acid derivative.

The safety profile of tert-butyl N-{2-(4-fluorophenyl)methyl-3-hydroxy-2-methylbutyl}carbamate has also been investigated in preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity, further safety evaluations are necessary to ensure its suitability for clinical use.

In conclusion, tert-butyl N-{2-(4-fluorophenyl)methyl-3-hydroxy-2-methylbutyl}carbamate (CAS No. 2413887-04-2) is a promising compound with potential applications in various therapeutic areas, including anti-inflammatory, analgesic, and antiviral treatments. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical science.